1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone

• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(1-propan-2-yltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C14H16N4O3S/c1-9(2)18-14(15-16-17-18)22-8-11(19)10-3-4-12-13(7-10)21-6-5-20-12/h3-4,7,9H,5-6,8H2,1-2H3
• InChI Key: RYINBEFZQUPVNQ-UHFFFAOYSA-N
• SMILES: CC(C)N1C(=NN=N1)SCC(=O)C2=CC3=C(C=C2)OCCO3

Description

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone is a benzodioxine.

Scientific Research Applications

Synthesis and Potential Applications

• Synthesis and Anti-Inflammatory Activity : Compounds related to 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-[(1-propan-2-yl-5-tetrazolyl)thio]ethanone have been synthesized and exhibit anti-inflammatory activity. These include derivatives like S-alkylated 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiols and 5-(2-,3- and 4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols, indicating potential therapeutic applications (Labanauskas et al., 2004).

• Antidepressant Properties : Derivatives from 2,3-dihydro-(1,4-benzodioxin-5-yl)piperazine and benzo[b]thiophene, which may include structural similarities to the specified compound, have been explored for their dual action at 5-HT(1A) serotonin receptors and serotonin transporter. This indicates potential use in treating depression (Silanes et al., 2004).

• Antimicrobial Activity : Novel derivatives bearing pharmacophores related to the compound have shown significant antimicrobial activity against various bacterial and fungal strains, suggesting potential for developing new antimicrobial agents (Dişli et al., 2021).

• Cancer Therapeutics : Analogous compounds, such as hydroxyl-containing benzo[b]thiophene analogs, have demonstrated antiproliferative activity against cancer cells, particularly laryngeal carcinoma. This suggests a possible role in cancer therapeutics (Haridevamuthu et al., 2023).

Chemical Synthesis and Characterization

• Directed Metalation in Synthesis : The compound's related derivatives have been synthesized using techniques like directed metalation, highlighting advanced methods in chemical synthesis (Pradhan & De, 2005).

• Structural and Theoretical Studies : Reinvestigations and theoretical studies on related compounds, such as trans-(±)-1,2,3,4,4a,10a-hexahydro [1,4] benzodioxino[2,3-c]pyridine, contribute to a deeper understanding of their chemical properties, which is crucial for their application in various fields (Procopiou et al., 1994).

• Benzil and Coumestan Derivatives : Study of structurally related compounds like benzil and coumestan derivatives from natural sources for their cytotoxic properties provides insights into potential pharmacological applications (Ganapaty et al., 2009).